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Compound of Interest

Compound Name: 7-Hydroxycoumarin-4-acetic acid

Cat. No.: B029778 Get Quote

An Application Guide to 7-Hydroxycoumarin-4-acetic Acid as a Fluorescent pH Indicator

Introduction
7-Hydroxycoumarin-4-acetic acid (7-HCA) is a versatile fluorescent probe belonging to the

coumarin family of dyes. Due to the pH-dependent ionization of its 7-hydroxy group, its

fluorescence properties are highly sensitive to the surrounding pH. This characteristic makes it

a valuable tool for researchers in cell biology, biochemistry, and drug development for

measuring pH in various experimental systems. At pH values below its acid dissociation

constant (pKa), the phenolic hydroxyl group is protonated, and the molecule exhibits low

fluorescence. Above the pKa, the hydroxyl group deprotonates to form the highly fluorescent

phenolate species. This distinct change in fluorescence intensity provides a sensitive method

for pH determination. This document provides detailed application notes and protocols for its

use.

Physicochemical and Spectroscopic Properties
The fundamental properties of 7-Hydroxycoumarin-4-acetic acid are summarized below.

Researchers should note that while a predicted pKa is available, the optimal excitation and

emission wavelengths can vary with solvent, ionic strength, and conjugation to other molecules

and should be determined empirically in the specific experimental buffer system.
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Property Value Reference

IUPAC Name
2-(7-hydroxy-2-oxochromen-4-

yl)acetic acid
[1]

Synonyms
7-HCA, Umbelliferone-4-acetic

acid
[2][3]

CAS Number 6950-82-9 [1][3]

Molecular Formula C₁₁H₈O₅ [1]

Molecular Weight 220.18 g/mol [1]

Predicted pKa 4.24 ± 0.10 [4]

Appearance Beige to off-white powder [2][5]

Solubility
Soluble in DMSO and

methanol
[2]

Spectral Data (DMSO)
Excitation: ~360 nm, Emission:

~450 nm
[2]

Spectral Data (General)

Excitation: ~326-415 nm,

Emission: ~450 nm

(environment dependent)

[5][6]

Storage

Store desiccated at -20°C,

protect from light and moisture.

Stable for at least 2 years

under these conditions.

[2]

Principle of pH Sensing
The function of 7-HCA as a pH indicator is based on the equilibrium between its protonated

(phenolic) and deprotonated (phenolate) forms. The phenolate form, prevalent at higher pH,

has a more extensive conjugated pi-electron system, resulting in strong fluorescence emission.

The protonated form, dominant at lower pH, is significantly less fluorescent. The transition

between these two states occurs around the pKa of the 7-hydroxy group.
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Mechanism of 7-HCA pH-dependent fluorescence.

Experimental Protocols
The following protocols provide a general framework for using 7-HCA. Optimal concentrations,

incubation times, and buffer compositions should be determined empirically for each specific

application.

Protocol 1: Preparation of Stock Solution
A concentrated stock solution is prepared in an organic solvent and then diluted into the

aqueous experimental buffer.

Materials:

7-Hydroxycoumarin-4-acetic acid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes
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Procedure:

1. Weigh out an appropriate amount of 7-HCA powder.

2. To prepare a 10 mM stock solution, dissolve 2.2 mg of 7-HCA in 1 mL of anhydrous

DMSO.

3. Vortex thoroughly until the powder is completely dissolved.

4. Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated

freeze-thaw cycles.

Protocol 2: General pH Measurement in a Fluorometer
This protocol describes the use of 7-HCA for determining the pH of a solution in a standard

cuvette-based fluorometer.

Materials:

10 mM 7-HCA stock solution in DMSO

A series of buffers with known pH values (for creating a calibration curve)

Experimental samples with unknown pH

Fluorometer and fluorescence-compatible cuvettes

Procedure:

1. Instrument Setup: Turn on the fluorometer and allow the lamp to warm up. Set the

excitation wavelength (e.g., 360 nm) and emission wavelength (e.g., 450 nm). Note:

Perform a wavelength scan for your specific buffer to determine the optimal Ex/Em

maxima.

2. Prepare Working Solution: Dilute the 10 mM stock solution into your buffer to a final

concentration of 1-10 µM. The optimal concentration should be low enough to avoid inner

filter effects but high enough to provide a robust signal.
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3. Calibration Curve: a. For each standard buffer in your pH range of interest, add the 7-HCA

working solution. b. Mix well and incubate for 5-10 minutes at room temperature, protected

from light. c. Measure the fluorescence intensity for each standard pH buffer. d. Plot the

fluorescence intensity as a function of pH. The resulting sigmoidal curve can be used to

determine the pH of unknown samples.

4. Sample Measurement: a. Add the 7-HCA working solution to your experimental samples.

b. Incubate as done for the standards. c. Measure the fluorescence intensity. d. Determine

the pH by interpolating the measured fluorescence intensity on the calibration curve.

Protocol 3: Intracellular pH Measurement in a Microplate
Reader or Microscope
This protocol is adapted from general methods for staining cells with cell-permeant coumarin

dyes and may require optimization.[7] The utility of 7-HCA for intracellular pH depends on its

ability to enter cells, which may be limited. Esterification to a more lipophilic form (e.g., an

acetoxymethyl ester) is a common strategy to improve cell loading for similar dyes.

Materials:

10 mM 7-HCA stock solution in DMSO

Cells cultured on glass-bottom dishes, coverslips, or clear-bottom microplates

Appropriate cell culture medium (e.g., DMEM)

Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS), pH 7.4

Procedure:

1. Culture cells to the desired confluency (typically 60-80%).

2. Prepare a working solution of 7-HCA by diluting the 10 mM stock solution in pre-warmed

culture medium or buffer (e.g., HBSS) to a final concentration of 1-20 µM.

3. Remove the existing culture medium and wash the cells once with pre-warmed PBS or

HBSS.
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4. Add the 7-HCA working solution to the cells and incubate at 37°C in a CO₂ incubator for

15-45 minutes. Incubation time and concentration must be optimized to achieve adequate

signal without cytotoxicity.

5. Wash the cells two to three times with the imaging buffer (e.g., HBSS) to remove

extracellular dye.

6. Add fresh imaging buffer to the cells.

7. Image the cells immediately using a fluorescence microscope or plate reader equipped

with filters appropriate for UV excitation and blue emission (e.g., a DAPI filter set).

8. For quantitative measurements, a calibration curve must be generated using an ionophore

like nigericin to equilibrate the intracellular and extracellular pH.

Workflow for pH Determination
The process of using 7-HCA for pH measurement follows a structured workflow from

preparation to data analysis.
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1. Preparation
- Prepare 10 mM Stock in DMSO

- Prepare Buffers/Samples

2. Dilution
Dilute Stock to 1-10 µM

in final buffer/media

3. Incubation
Mix and incubate at RT

(Protect from light)

4. Measurement
Measure Fluorescence Intensity

(Ex: ~360 nm, Em: ~450 nm)

5a. Calibration (for quantitation)
Plot Intensity vs. pH for standards

5b. Analysis
Interpolate sample pH from

calibration curve or compare relative changes

Click to download full resolution via product page

Standard workflow for pH measurement using 7-HCA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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